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Compound of Interest

Compound Name: Methoxyacetonitrile

Cat. No.: B046674 Get Quote

Methoxyacetonitrile: A Technical Guide to its
Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

Methoxyacetonitrile (CAS No. 1738-36-9), a versatile building block in organic synthesis. The

following sections detail its boiling point and density, along with the experimental protocols for

their determination, to support its application in research and development.

Core Physical Properties
Methoxyacetonitrile is a clear, colorless to light yellow liquid at room temperature.[1] Its

fundamental physical characteristics are summarized below, providing a baseline for its

handling, reaction setup, and purification.

Physical Property Value Conditions

Boiling Point 118-119 °C at 731 mmHg

Density 0.956 g/mL at 25 °C

Data compiled from multiple sources.[2][3][4][5]
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Experimental Protocols
Accurate determination of physical properties is critical for the characterization of chemical

compounds. The following are detailed methodologies for measuring the boiling point and

density of a liquid sample such as Methoxyacetonitrile.

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for small sample volumes and provides an accurate measurement of

the boiling point.

Apparatus:

Small test tube

Thermometer

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)

Stirring apparatus (e.g., magnetic stirrer and stir bar)

Clamps and stand

Procedure:

Introduce approximately 0.5 mL of the liquid sample into a small test tube.

Place a small magnetic stir bar into the test tube for gentle stirring to prevent bumping.

Position a thermometer with the bulb approximately 1 cm above the surface of the liquid.

Place an inverted capillary tube (sealed end up) into the liquid.

Heat the sample gently while stirring.

Observe the liquid for the formation of bubbles and the condensation of vapor on the walls of

the test tube (refluxing).[6]
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The temperature at which a rapid and continuous stream of bubbles emerges from the

inverted capillary tube is the boiling point.[6][7]

Record the stable temperature at which the liquid is gently refluxing as the observed boiling

point.

Determination of Density
The density of a liquid can be determined by accurately measuring its mass and volume.

Apparatus:

Graduated cylinder or pycnometer (for more accurate measurements)

Electronic balance

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.

Add a known volume of the liquid sample to the graduated cylinder. Read the volume from

the bottom of the meniscus.

Measure and record the combined mass of the graduated cylinder and the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.

Calculate the density using the formula: Density = Mass / Volume.[8][9][10]

For higher accuracy, repeat the measurement multiple times and calculate the average

density.[9] The temperature of the liquid should be recorded as density is temperature-

dependent.[8]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of experiments for the physical

characterization of a liquid sample like Methoxyacetonitrile.
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Caption: Workflow for determining the physical properties of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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